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Compound of Interest

Compound Name: Shikokianin

Cat. No.: B12101184 Get Quote

An In-depth Overview of the Chemical Structure, Physicochemical Properties, and Biological

Activities of a Promising Diterpenoid

Abstract
Shikokianin, a naturally occurring ent-kaurane diterpenoid isolated from the leaves of Isodon

japonica, has emerged as a compound of significant interest to the scientific and drug

development communities. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and known biological activities of Shikokianin.

Detailed experimental protocols for its isolation and cytotoxicity assessment are presented,

alongside an exploration of the putative signaling pathways involved in its mechanism of action.

All quantitative data are summarized in structured tables for ease of reference, and key

conceptual frameworks are visualized through logical diagrams.

Chemical Structure and Identification
Shikokianin is classified as a diterpenoid, a class of organic compounds composed of four

isoprene units. Its complex polycyclic structure is characterized by a kaurane skeleton.

Table 1: Chemical Identification of Shikokianin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12101184?utm_src=pdf-interest
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/product/b12101184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12101184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 24267-69-4

Molecular Formula C₂₄H₃₂O₈

Molecular Weight 448.51 g/mol

IUPAC Name
1α,11-Diacetoxy-7α,20-epoxy-6β,7-

dihydroxykaur-16-en-15-one[1]

SMILES

CC(O[C@@H]1[C@@]23[C@@]4([H])

[C@]5(C--INVALID-LINK--=C)

([H])C[C@H]4OC(C)=O)--INVALID-LINK--C(C)

(CC1)C)O)(OC3)O)=O

Source Isodon japonica leaves[2][3]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Shikokianin, such as melting

point, boiling point, and specific solubility, are not extensively reported in the current literature.

However, based on its classification as an ent-kaurane diterpenoid, some general properties

can be inferred. These compounds are typically crystalline solids with limited solubility in water

and better solubility in organic solvents.

Table 2: Physicochemical Properties of Shikokianin

Property Value

Physical State Solid (inferred)

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Biological Activity and Cytotoxicity
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Shikokianin has demonstrated significant cytotoxic effects against human cancer cell lines.

Research has highlighted its potential as an anticancer agent.

Table 3: In Vitro Cytotoxicity of Shikokianin

Cell Line Cancer Type IC₅₀ (μM) Reference

HL-60
Human Promyelocytic

Leukemia
3.4 [2][3]

A-549
Human Lung

Carcinoma
18.8 [2][3]

Experimental Protocols
The following sections provide an overview of the methodologies employed in the isolation,

structural elucidation, and cytotoxic evaluation of Shikokianin, based on published research.

Isolation and Purification of Shikokianin
The isolation of Shikokianin from its natural source, the leaves of Isodon japonica, involves a

multi-step extraction and chromatographic process.
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Extraction

Chromatography

Air-dried, powdered leaves of Isodon japonica

Extraction with 95% Ethanol

Concentration under reduced pressure

Suspension in H₂O and partition with EtOAc

EtOAc Extract

Silica Gel Column Chromatography

Elution with CHCl₃-MeOH gradient

Fraction Collection

Repeated Column Chromatography (Silica Gel, Sephadex LH-20)

Preparative HPLC

Pure Shikokianin

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Shikokianin.
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Structure Elucidation
The chemical structure of Shikokianin was determined using a combination of spectroscopic

techniques.

Pure Shikokianin Isolate

Mass Spectrometry (MS)
- Determine Molecular Weight

¹H NMR Spectroscopy
- Determine proton framework

¹³C NMR Spectroscopy
- Determine carbon skeleton

2D NMR Spectroscopy (COSY, HMQC, HMBC)
- Establish connectivity and finalize structure

Elucidated Structure of Shikokianin

Click to download full resolution via product page

Figure 2: Spectroscopic methods for structure elucidation.

Cytotoxicity Assay
The cytotoxic activity of Shikokianin against cancer cell lines was quantified using the MTT (3-

(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
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Seed cancer cells in 96-well plates

Incubate for 24 hours

Treat with varying concentrations of Shikokianin

Incubate for a specified period (e.g., 48 hours)

Add MTT solution to each well

Incubate to allow formazan crystal formation

Solubilize formazan crystals with DMSO

Measure absorbance at a specific wavelength

Calculate cell viability and IC₅₀ values

Click to download full resolution via product page

Figure 3: Workflow of the MTT cytotoxicity assay.
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Signaling Pathways and Mechanism of Action
The precise signaling pathways modulated by Shikokianin have not yet been fully elucidated.

However, based on studies of other structurally related ent-kaurane diterpenoids isolated from

the Isodon genus, several key pathways are likely to be involved in its cytotoxic and potential

anticancer effects. These compounds are known to induce apoptosis, cell cycle arrest, and

inhibit metastasis through the modulation of various signaling cascades.

Shikokianin

Potential Target Signaling Pathways

Cellular Outcomes

Shikokianin

MAPK Pathway PI3K/Akt Pathway NF-κB Pathway

Induction of ApoptosisCell Cycle Arrest Inhibition of Metastasis

Click to download full resolution via product page

Figure 4: Putative signaling pathways affected by Shikokianin.

The anticancer activity of many ent-kaurane diterpenoids is mediated through the regulation of

key proteins involved in apoptosis (e.g., Bcl-2, Bax, caspases) and cell cycle control (e.g.,

cyclins, CDKs).[4] It is hypothesized that Shikokianin may share similar mechanisms of action,

making it a promising candidate for further investigation in cancer research and drug

development.

Conclusion
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Shikokianin is a structurally complex diterpenoid with demonstrated cytotoxic activity against

cancer cell lines. While its full pharmacological profile is still under investigation, its potent in

vitro effects warrant further research to elucidate its mechanism of action and to evaluate its

therapeutic potential. This technical guide serves as a foundational resource for scientists and

drug development professionals interested in the further exploration of this promising natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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